Cas no 2567504-86-1 (1-(5-bromo-1-methyl-1H-1,2,4-triazol-3-yl)methanamine dihydrochloride)

• Product Name: 1-(5-bromo-1-methyl-1H-1,2,4-triazol-3-yl)methanamine dihydrochloride
• CAS No: 2567504-86-1
• MF: C₄H₉BrCl₂N₄
• MW: 263.951057195663
• MDL: MFCD32878726
• CID: 5656600
• PubChem ID: 155820328
• Update Time: 2023-11-27

1-(5-bromo-1-methyl-1H-1,2,4-triazol-3-yl)methanamine dihydrochloride Chemical and Physical Properties

Names and Identifiers

• 2567504-86-1
• EN300-27695478
• 1-(5-bromo-1-methyl-1H-1,2,4-triazol-3-yl)methanamine dihydrochloride
• (5-Bromo-1-methyl-1,2,4-triazol-3-yl)methanamine;dihydrochloride

• MDL： MFCD32878726
• Inchi： 1S/C4H7BrN4.2ClH/c1-9-4(5)7-3(2-6)8-9;;/h2,6H2,1H3;2*1H
• InChI Key： PWWNAHLBVZCKRE-UHFFFAOYSA-N
• SMILES： BrC1=NC(CN)=NN1C.Cl.Cl

Computed Properties

• Exact Mass: 261.93876g/mol
• Monoisotopic Mass: 261.93876g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 3
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 11
• Rotatable Bond Count: 1
• Complexity: 98.6
• Covalently-Bonded Unit Count: 3
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 56.7Ų